Cas no 79688-21-4 (1,4,7,10,13,16,22,25-Octaoxa-19,28-diazacyclotriacontane-3,14,18,29-tetrone)

• Product Name: 1,4,7,10,13,16,22,25-Octaoxa-19,28-diazacyclotriacontane-3,14,18,29-tetrone
• CAS No: 79688-21-4
• MF: C₂₀H₃₄N₂O₁₂
• MW: 494.490167140961
• CID: 532405
• PubChem ID: 12688486
• Update Time: 2025-04-19

1,4,7,10,13,16,22,25-Octaoxa-19,28-diazacyclotriacontane-3,14,18,29-tetrone Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,13,16,22,25-Octaoxa-19,28-diazacyclotriacontane-3,14,18,29-tetrone
• 79688-21-4
• DTXSID50506941

• Inchi： 1S/C20H34N2O12/c23-17-13-31-15-19(25)33-11-9-29-7-8-30-10-12-34-20(26)16-32-14-18(24)22-2-4-28-6-5-27-3-1-21-17/h1-16H2,(H,21,23)(H,22,24)
• InChI Key： AHRRAHUXGLAZOW-UHFFFAOYSA-N
• SMILES： O1CCNC(COCC(=O)OCCOCCOCCOC(COCC(NCCOCC1)=O)=O)=O

Computed Properties

• Exact Mass: 494.21117452g/mol
• Monoisotopic Mass: 494.21117452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 0
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 166Ų